Cas no 2680776-73-0 (7-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic acid)

• Product Name: 7-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic acid
• CAS No: 2680776-73-0
• MF: C₁₁H₆F₃NO₃S
• MW: 289.230452060699
• CID: 5635033
• PubChem ID: 165937992
• Update Time: 2025-06-08

7-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28287805
• 7-(2,2,2-trifluoroacetamido)-1-benzothiophene-2-carboxylic acid
• 2680776-73-0
• 7-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic acid

• Inchi： 1S/C11H6F3NO3S/c12-11(13,14)10(18)15-6-3-1-2-5-4-7(9(16)17)19-8(5)6/h1-4H,(H,15,18)(H,16,17)
• InChI Key： ZLRXPHHWSAEJDG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C=CC=C(C1=2)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 289.00204871g/mol
• Monoisotopic Mass: 289.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 94.6Ų

Additional information on 7-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic acid

Compound CAS No. 2680776-73-0: 7-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic Acid

The compound 7-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic acid, identified by the CAS number 2680776-73-0, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring structure. The presence of the trifluoroacetamido group and the carboxylic acid functional group makes this molecule unique and versatile in terms of its chemical properties and reactivity.

Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery and material science due to their ability to exhibit diverse biological activities and electronic properties. The trifluoroacetamido group in this compound introduces electron-withdrawing effects, which can significantly influence the molecule's reactivity and stability. This feature makes it an attractive candidate for applications in catalysis, sensors, and electronic devices.

In terms of synthesis, researchers have developed efficient methods to prepare 7-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic acid. These methods often involve multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. The use of advanced techniques such as microwave-assisted synthesis and catalytic processes has further enhanced the feasibility of producing this compound on a larger scale.

The structural uniqueness of this compound also contributes to its potential in pharmaceutical applications. The carboxylic acid group can be modified to form various esters or amides, enabling the creation of bioactive derivatives with improved pharmacokinetic profiles. Recent research has shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities, making them valuable leads for drug development.

In addition to its biological applications, the electronic properties of benzothiophene derivatives have been explored for use in organic electronics. The sulfur atom in the benzothiophene ring imparts unique electronic characteristics that are advantageous for applications such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). The integration of the trifluoroacetamido group further modulates these properties, offering new possibilities for device optimization.

The study of this compound has also led to insights into its interaction with other molecules and its behavior under various environmental conditions. Researchers have investigated its stability under thermal and photochemical conditions, as well as its reactivity towards common reagents used in organic synthesis.

In conclusion, 7-(2,2,2-Trifluoroacetamido)-1-benzothiophene-2-carboxylic acid is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in chemistry, biology, and materials science.